Cas no 115571-58-9 (2,3-Dichloro-1-methyl-4-(trifluoromethyl)benzene)

• Product Name: 2,3-Dichloro-1-methyl-4-(trifluoromethyl)benzene
• CAS No: 115571-58-9
• MF: C₈H₅Cl₂F₃
• MW: 229.026510953903
• CID: 63164
• PubChem ID: 14745914
• Update Time: 2025-06-07

2,3-Dichloro-1-methyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-1-methyl-4-(trifluoromethyl)benzene
• 2,3-Dichloro-4-(trifluoromethyl)toluene
• 2,3-DICHLORO-4-METHYLBENZOTRIFLUORIDE
• Benzene,2,3-dichloro-1-methyl-4-(trifluoromethyl)
• BENZENE, 2,3-DICHLORO-1-METHYL-4-(TRIFLUOROMETHYL)-
• 2,3-Dichloro-4-(trifluoromethyl)toluene, 2,3-Dichloro-1-methyl-4-(trifluoromethyl)benzene
• 2,3-DICHLORO-4-TRIFLUOROMETHYLTOLUENE,98+%
• A803450
• NSMXZYCKOJMQON-UHFFFAOYSA-N
• AKOS015889784
• AC-20358
• DTXSID80563567
• 115571-58-9
• FT-0642811
• D88125
• CS-0339224
• SCHEMBL8321560
• 2,3-Dichloro-4-trifluoromethyltoluene

• MDL： MFCD06658274
• Inchi： 1S/C8H5Cl2F3/c1-4-2-3-5(8(11,12)13)7(10)6(4)9/h2-3H,1H3
• InChI Key： NSMXZYCKOJMQON-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=CC=1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 227.97200
• Monoisotopic Mass: 227.9720400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.404
• Boiling Point: 211.2°Cat760mmHg
• Flash Point: 93.7°C
• Refractive Index: 1.474
• PSA: 0.00000
• LogP: 4.32060

Additional information on 2,3-Dichloro-1-methyl-4-(trifluoromethyl)benzene

Comprehensive Overview of 2,3-Dichloro-1-methyl-4-(trifluoromethyl)benzene (CAS No. 115571-58-9)

2,3-Dichloro-1-methyl-4-(trifluoromethyl)benzene (CAS No. 115571-58-9) is a halogenated aromatic compound widely utilized in organic synthesis, pharmaceuticals, and agrochemical applications. Its unique molecular structure, featuring chloro and trifluoromethyl substituents, imparts exceptional reactivity and stability, making it a valuable intermediate in industrial processes. This article delves into its properties, applications, and relevance to contemporary research trends, addressing common queries such as "synthesis methods for halogenated benzene derivatives" and "role of trifluoromethyl groups in drug design."

The compound's chemical formula, C₈H₅Cl₂F₃, highlights its electron-withdrawing characteristics, which are pivotal in cross-coupling reactions and catalysis. Researchers frequently explore its utility in pesticide formulation due to its ability to enhance bioactivity while maintaining environmental compatibility. Recent studies also emphasize its potential in material science, particularly in designing fluorinated polymers with improved thermal resistance—a topic gaining traction in sustainable chemistry forums.

From an analytical perspective, 2,3-Dichloro-1-methyl-4-(trifluoromethyl)benzene exhibits distinct spectroscopic signatures, such as NMR and mass spectrometry profiles, facilitating its identification in complex mixtures. Laboratories often prioritize HPLC purification techniques to isolate high-purity batches, addressing the demand for reproducible synthetic routes—a frequent search query among chemists. Furthermore, its low toxicity profile (when handled under standard protocols) aligns with the growing emphasis on green chemistry principles.

In the pharmaceutical sector, the trifluoromethyl group in this compound is a key motif in drug discovery, notably in kinase inhibitors and anti-inflammatory agents. Patent analyses reveal its incorporation into proprietary compounds targeting metabolic diseases, reflecting industry interest in halogenated scaffolds. This aligns with trending searches like "fluorine in medicinal chemistry" and "chloro-substituted benzene applications."

Environmental considerations are equally critical. While 2,3-Dichloro-1-methyl-4-(trifluoromethyl)benzene is not classified as a persistent organic pollutant, its degradation pathways under UV irradiation or bioremediation are actively studied. Such data cater to queries on "halogenated compound biodegradation"—a hotspot for environmental science researchers. Regulatory compliance, including REACH and OSHA guidelines, further underscores its safe handling protocols.

Emerging trends also link this compound to advanced battery materials, where fluorinated aromatics improve electrolyte stability. With the rise of electric vehicle technology, searches for "high-performance battery additives" have surged, positioning 115571-58-9 as a candidate for innovation. Collaborative studies between academia and industry continue to explore its electrochemical properties, bridging gaps in energy storage research.

In summary, 2,3-Dichloro-1-methyl-4-(trifluoromethyl)benzene (CAS No. 115571-58-9) exemplifies the intersection of traditional chemistry and cutting-edge applications. Its versatility across pharmaceuticals, agrochemicals, and materials science ensures sustained relevance, while ongoing studies address sustainability and efficiency—topics dominating modern scientific discourse.